Methyl 5-(furan-2-carbonyloxy)-2-methyl-1-benzofuran-3-carboxylate

Specification

• Molecular Formula: C16H12O6
• Molecular Weight: 300.26 g/mol
• IUPAC Name: methyl 5-(furan-2-carbonyloxy)-2-methyl-1-benzofuran-3-carboxylate
• Standard InChI: InChI=1S/C16H12O6/c1-9-14(16(18)19-2)11-8-10(5-6-12(11)21-9)22-15(17)13-4-3-7-20-13/h3-8H,1-2H3
• Standard InChI Key: XNGANKQSHJFXNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(=O)C3=CC=CO3)C(=O)OC

Introduction

Methyl 5-(furan-2-carbonyloxy)-2-methyl-1-benzofuran-3-carboxylate is a synthetic organic compound belonging to the benzofuran family. This class of compounds is known for its diverse applications in pharmaceuticals, agrochemicals, and materials science. The compound features a benzofuran core functionalized with a furan-2-carbonyloxy group and a methyl ester, making it a potential candidate for bioactive molecule development.

Structural Characteristics

Molecular Formula: C16H12O6
Molecular Weight: 300.26 g/mol

The compound consists of:

• A benzofuran ring system (a fused aromatic and furan ring).

• A methyl group at position 2 of the benzofuran.

• A carboxylate ester group at position 3.

• A furan-2-carbonyloxy moiety at position 5.

Key Structural Features:

• The benzofuran core provides rigidity and aromaticity.

• The furan ring introduces additional electron density and potential reactivity.

• The ester groups contribute to solubility and reactivity in organic solvents.

Synthesis Pathway

While specific synthesis details for this exact compound are not readily available, general methods for benzofuran derivatives involve:

• Functionalization of Benzofuran: Starting with a benzofuran scaffold, selective substitution reactions introduce functional groups at desired positions.

• Esterification: Carboxylic acids or their derivatives are converted into esters using alcohols in the presence of acid catalysts.

• Furan Functionalization: The furan moiety can be introduced via acylation or carbonyloxy reactions using reagents like acid chlorides or anhydrides.

Potential Applications

• Pharmaceutical Development:

  • Benzofurans are known for their antimicrobial, anti-inflammatory, and anticancer activities.

  • The ester functionality makes the compound a potential prodrug candidate, allowing controlled hydrolysis in biological systems.

• Agrochemical Use:

  • Structural analogs have been explored as fungicides and insecticides due to their aromatic stability and bioactivity.

• Material Science:

  • Benzofurans are used in organic electronics and as intermediates in polymer synthesis.

Analytical Characterization

The compound can be characterized using the following techniques:

• Nuclear Magnetic Resonance (NMR):

  • Proton ($^1$H) and Carbon ($^13$C) NMR provide insights into the chemical environment of hydrogen and carbon atoms.

  • Expected signals include aromatic protons (benzofuran and furan rings) and ester methyl groups.

• Mass Spectrometry (MS):

  • Confirms molecular weight (300.26 g/mol) and fragmentation patterns indicative of ester cleavage.

• Infrared Spectroscopy (IR):

  • Functional group identification:

    • Ester C=O stretch (~1735 cm$^{-1}$).

    • Aromatic C=C stretches (~1600 cm$^{-1}$).

    • Furan ring vibrations (~1500–1550 cm$^{-1}$).

• X-ray Crystallography:

  • Provides detailed information on bond lengths, angles, and crystal packing.

Research Findings on Related Compounds

Studies on structurally similar benzofuran derivatives suggest:

• Antimicrobial activity against Gram-positive bacteria and fungi.

• Potential use as intermediates for synthesizing bioactive molecules.

• Stability enhanced by aromaticity but reduced under extreme pH conditions.